Cas no 29920-02-3 (1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide)
29920-02-3 structure
Product Name:1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide
CAS No:29920-02-3
MF:C37H78BrN
MW:616.925931453705
CID:1443641
PubChem ID:15066124
Update Time:2025-04-20
1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide
- Tridodecyl Methyl Ammonium Bromide
- tridodecyl(methyl)azanium,bromide
- 29920-02-3
- DA-17499
- tridodecyl(methyl)azanium;bromide
- DTXSID60567760
- Methyltridodecylammonium Bromide
- N,N-Didodecyl-N-methyldodecan-1-aminium bromide
- SCHEMBL853784
-
- Inchi: 1S/C37H78N.BrH/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;/h5-37H2,1-4H3;1H/q+1;/p-1
- InChI Key: XDUVTZGINNGNAG-UHFFFAOYSA-M
- SMILES: [Br-].[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 536.9214
- Monoisotopic Mass: 615.53176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 39
- Rotatable Bond Count: 33
- Complexity: 357
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
29920-02-3 (1-Dodecanaminium, N,N-didodecyl-N-methyl-, bromide) Related Products
- 1116-76-3(Trioctylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 93164-85-3(Amines, C20-22-alkyldimethyl)
- 7396-58-9(N-Methyldidecylamine)
- 22020-14-0(N-methyl-N-octyldecylamine)
- 102-87-4(Tridodecylamine)
- 4455-26-9(Methyldioctylamine)
- 102-86-3(Trihexylamine)
- 621-77-2(Triamylamine(mixture of branched chain isomers))
- 2915-90-4(Didodecylmethylamine)
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